2,2-difluoro-2-(piperidin-3-yl)ethan-1-ol
Description
Synthesis Analysis
The synthesis of 2,2-difluoro-2-(piperidin-3-yl)ethan-1-ol involves the reaction of piperidine with 2,2-difluoroethanol in the presence of a catalyst. The product is then purified using chromatography.Molecular Structure Analysis
The molecular formula of this compound is C7H13F2NO. The compound has a unique structure due to the presence of the piperidine ring and the two fluorine atoms attached to the second carbon atom.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not mentioned in the search results, compounds with a piperidine moiety show a wide variety of biological activities .Physical and Chemical Properties Analysis
This compound has a boiling point of 208-209°C and a melting point of -2°C . It is soluble in water, ethanol, and diethyl ether . The compound has a density of 1.18 g/mL at 25°C and a refractive index of 1.455 .Mechanism of Action
2,2-difluoro-2-(piperidin-3-yl)ethan-1-ol has shown to have various biological properties. It acts as an inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-2-(piperidin-3-yl)ethan-1-ol involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,2-difluoroethanol", "3-piperidinol", "Sodium hydride (NaH)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Diethyl ether", "Methanol", "Water" ], "Reaction": [ "Step 1: Protection of 3-piperidinol with 2,2-difluoroethanol using HCl and NaOH to form 2,2-difluoro-2-(piperidin-3-yl)ethan-1-ol", "Step 2: Deprotection of the protected alcohol using NaH in diethyl ether to form 3-piperidinol", "Step 3: Reductive amination of 2,2-difluoroethanol with 3-piperidinol using NaBH4 in methanol and water to form 2,2-difluoro-2-(piperidin-3-yl)ethan-1-ol" ] } | |
CAS No. |
1785202-21-2 |
Molecular Formula |
C7H13F2NO |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
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![1-bromo-5-chloroimidazo[1,5-c]pyrimidine](/img/structure/B6233940.png)
